Cas no 709045-24-9 (Azetidine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-)

• Product Name: Azetidine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-
• CAS No: 709045-24-9
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• CID: 1746967
• PubChem ID: 57431440
• Update Time: 2025-04-21

Azetidine, 1-[3-amino-5-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-
• (3-amino-5-trifluoromethyl-phenyl)-(azetidin-1-yl)-methanone
• [3-amino-5-(trifluoromethyl)phenyl]-(azetidin-1-yl)methanone
• SCHEMBL4929358
• 709045-24-9
• DB-327730
• A1-35855
• (3-Amino-5-(trifluoromethyl)phenyl)(azetidin-1-yl)methanone

• Inchi： 1S/C11H11F3N2O/c12-11(13,14)8-4-7(5-9(15)6-8)10(17)16-2-1-3-16/h4-6H,1-3,15H2
• InChI Key： UBKLYXCZJYWYLX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C(N1CCC1)=O)N)(F)F

Computed Properties

• Exact Mass: 244.08243
• Monoisotopic Mass: 244.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33